Cas no 847392-18-1 (2-Pentyne-1,5-diamine)

2-Pentyne-1,5-diamine structure
2-Pentyne-1,5-diamine structure
Product Name:2-Pentyne-1,5-diamine
CAS No:847392-18-1
MF:C5H10N2
MW:98.1463007926941
CID:666377
PubChem ID:16005262
Update Time:2025-04-19

2-Pentyne-1,5-diamine Chemical and Physical Properties

Names and Identifiers

    • 2-Pentyne-1,5-diamine
    • pent-2-yne-1,5-diamine
    • DTXSID60580999
    • AKOS006353060
    • 847392-18-1
    • 1,5-diamino-2-pentyne
    • Inchi: 1S/C5H10N2/c6-4-2-1-3-5-7/h2,4-7H2
    • InChI Key: SNQQYVXOFSHTPO-UHFFFAOYSA-N
    • SMILES: NCCC#CCN

Computed Properties

  • Exact Mass: 98.084398327g/mol
  • Monoisotopic Mass: 98.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 84.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 52Ų
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